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Compound of Interest

Compound Name:
Dipentaerythritol hexakis(3-

mercaptopropionate)

CAS No.: 25359-71-1

Cat. No.: B1360200

Get Quote

Executive Summary
DPMP (Dipentaerythritol hexakis(3-mercaptopropionate)) is a hexa-functional thiol

monomer utilized in the formulation of high-refractive-index polymers (n > 1.55–1.60).[1] Its

high sulfur content and dense crosslinking capability make it a candidate for tuning the

refractive index and mechanical modulus of optical resins.

However, experimental data indicates a critical trade-off: DPMP-based networks frequently

exhibit lower optical transparency and higher haze compared to tri-functional (TMMP) or tetra-

functional (PETMP) analogs. This opacity arises from kinetic trapping and microscopic

inhomogeneity during the rapid gelation of the hexa-functional network.

Material Landscape & Comparative Analysis
The following table contrasts DPMP against standard high-index thiol monomers used in optical

resin manufacturing.
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Feature DPMP PETMP TMMP

MPS (Bis(4-

mercaptophenyl

)sulfide)

Full Name

Dipentaerythritol

hexakis(3-

mercaptopropion

ate)

Pentaerythritol

tetrakis(3-

mercaptopropion

ate)

Trimethylolpropa

ne tris(3-

mercaptopropion

ate)

Bis(4-

mercaptophenyl)

sulfide

Functionality 6 (Hexa) 4 (Tetra) 3 (Tri) 2 (Di)

Refractive Index

(Monomer)
~1.553 ~1.531 ~1.520

~1.70+

(Aromatic)

Network

Transparency

Low to Moderate

(Prone to Haze)
High (>90% T)

Very High (>92%

T)

High (Yellowing

risk)

Curing Kinetics
Extremely Fast

(Rapid Gelation)
Fast Moderate Slow

Primary Defect
Micro-gelation /

Opacity
Shrinkage stress Lower Modulus

Crystallization /

Odor

Key Insight: While DPMP has a higher intrinsic refractive index contribution than TMMP due to

sulfur density, its rapid polymerization kinetics often lock in density fluctuations (inhomogeneity)

before they can relax, scattering light and reducing transmission.

Mechanistic Insight: The "Opacity Trap"
Why do DPMP polymers turn hazy?

Steric Hindrance: The 6-arm star structure of DPMP creates a crowded reactive center.
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Micro-Gelation: During curing (especially UV-curing), DPMP molecules crosslink

intramolecularly or locally very quickly, forming dense "micro-gel" clusters.

Refractive Index Mismatch: These dense clusters have a different refractive index than the

surrounding bulk matrix. This

at the microscopic scale causes Rayleigh scattering, observed macroscopically as haze or
opacity.

Diagram: Network Formation & Scattering Mechanism
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Caption: Pathway illustrating how rapid crosslinking of hexa-functional DPMP leads to micro-

gel domains, RI mismatch, and subsequent optical haze.

Experimental Protocol: Validating Optical Transparency
To objectively evaluate DPMP-based polymers, use this self-validating protocol. This workflow

minimizes extrinsic defects (bubbles, dust) to isolate intrinsic material properties.

Phase 1: Sample Preparation (Stoichiometric Control)
Reagents: DPMP (Monomer), Urethane Acrylate or Isocyanate (Co-monomer), Photoinitiator

(e.g., TPO or 1173).

Stoichiometry: Calculate Thiol:Ene ratio strictly at 1:1 molar equivalent.

Note: Excess thiol improves conversion but reduces hardness; excess ene reduces RI.
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Mixing: High-shear mixing (2000 RPM, 2 min).

Degassing (Critical): Vacuum chamber (<10 mbar) for 10 minutes. DPMP is viscous; trapped

micro-bubbles mimic haze.

Phase 2: Curing
Mold: Silanized glass plates separated by a 100 µm Teflon spacer (standard for optical

testing).

Cure: UV LED (365nm) @ 50 mW/cm² for 60s.

Post-Cure: Thermal anneal at 80°C for 1 hour to relax stress and complete conversion.

Phase 3: Measurement Workflow
UV-Vis Spectroscopy (Transmission):

Instrument: Double-beam spectrophotometer (e.g., Shimadzu UV-2600).

Range: 300 nm – 800 nm.

Target Metric: % Transmission at 550 nm (Visible center) and 400 nm (Blue

edge/Yellowing).

Pass Criteria: T > 88% (uncorrected for reflection) or >98% (internal transmittance).

Haze Measurement (ASTM D1003):

Instrument: Haze Meter with integrating sphere.

Metric: Haze % =

.

DPMP Benchmark: Often >1.0% (High Haze).

PETMP Benchmark: <0.5% (Low Haze).

Refractive Index (ASTM D542):
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Instrument: Abbe Refractometer (at 20°C).

Contact Fluid: Monobromonaphthalene (n=1.65).

Diagram: Experimental Workflow
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Caption: Step-by-step protocol for synthesizing and characterizing DPMP-based optical films.

Comparative Data Summary
The following data represents typical values found in thiol-ene acrylate systems (50wt% Thiol /

50wt% Urethane Acrylate).
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Property DPMP System PETMP System TMMP System Interpretation

Transmittance

(550nm)
82% - 88% > 91% > 92%

DPMP suffers

from scattering

losses.

Haze (%)
1.5% - 5.0%

(Opaque/Cloudy)
< 0.5% (Clear) < 0.3% (Clear)

DPMP networks

are optically

heterogeneous.

Refractive Index

(

)

1.55 - 1.57 1.54 - 1.56 1.53 - 1.55
DPMP provides

a slight RI boost.

Glass Transition

(

)

High (>60°C) Medium (~45°C) Low (~30°C)

DPMP yields

superior thermal

stability.

Appearance Cloudy / Milky Clear Clear
Visual inspection

confirms data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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